3-Methylbenzaldehyde
3-Methylbenzaldehyde
3-Methylbenzaldehyde, also known as M-tolualdehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methylbenzaldehyde is primarily located in the cytoplasm. 3-Methylbenzaldehyde is a sweet, benzaldehyde, and cherry tasting compound that can be found in a number of food items such as alcoholic beverages, nuts, coffee and coffee products, and tea. This makes 3-methylbenzaldehyde a potential biomarker for the consumption of these food products.
M-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 3-position. It has a role as a plant metabolite.
M-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 3-position. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
620-23-5
VCID:
VC0113406
InChI:
InChI=1S/C8H8O/c1-7-3-2-4-8(5-7)6-9/h2-6H,1H3
SMILES:
CC1=CC(=CC=C1)C=O
Molecular Formula:
C8H8O
Molecular Weight:
120.15 g/mol
3-Methylbenzaldehyde
CAS No.: 620-23-5
Reference Standards
VCID: VC0113406
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol
| CAS No. | 620-23-5 |
|---|---|
| Product Name | 3-Methylbenzaldehyde |
| Molecular Formula | C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | 3-methylbenzaldehyde |
| Standard InChI | InChI=1S/C8H8O/c1-7-3-2-4-8(5-7)6-9/h2-6H,1H3 |
| Standard InChIKey | OVWYEQOVUDKZNU-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)C=O |
| Canonical SMILES | CC1=CC(=CC=C1)C=O |
| Boiling Point | 199.0 °C 199 °C |
| Density | d21.44 1.02 1.0189 g/cu cm at 21 °C |
| Melting Point | 25 °C <25°C |
| Physical Description | Solid |
| Description | 3-Methylbenzaldehyde, also known as M-tolualdehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methylbenzaldehyde is primarily located in the cytoplasm. 3-Methylbenzaldehyde is a sweet, benzaldehyde, and cherry tasting compound that can be found in a number of food items such as alcoholic beverages, nuts, coffee and coffee products, and tea. This makes 3-methylbenzaldehyde a potential biomarker for the consumption of these food products. M-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 3-position. It has a role as a plant metabolite. |
| Solubility | Miscible with ethanol, ethyl ether; very soluble in acetone; soluble in benzene, chloroform In water, 1.69X10+3 mg/L at 25 °C (est) |
| Synonyms | m-Tolualdehyde; 3-Methylphenylcarboxaldehyde; 3-Tolualdehyde; NSC 1244; NSC 89859; m-Formyltoluene; m-Methylbenzaldehyde; |
| Vapor Pressure | 0.379 mm Hg at 25 °C (est) |
| PubChem Compound | 12105 |
| Last Modified | Nov 11 2021 |
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